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Compound of Interest

Compound Name:
(Formyl-2,4-dimethylanilino)acetic

acid

CAS No.: 618070-00-1

Cat. No.: B15087081

Get Quote

Abstract & Utility
(Formyl-2,4-dimethylanilino)acetic acid (also known as N-(2,4-dimethylphenyl)-N-

formylglycine) is a critical reference standard in the toxicological analysis of the acaricide

Amitraz. It represents a major metabolic degradation product formed via the hydrolysis of the

formamidine moiety and subsequent oxidation.

This guide outlines a robust, two-step synthetic protocol starting from commercially available

2,4-dimethylaniline (2,4-xylidine). The method prioritizes high purity and reproducibility, suitable

for generating analytical standards for HPLC/MS calibration in environmental and

pharmaceutical safety testing.

Chemical Strategy & Retrosynthesis
The synthesis is designed around a "Glycine Route," avoiding the use of unstable formyl

halides.
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Step 1 (N-Alkylation): Nucleophilic substitution of chloroacetic acid by 2,4-dimethylaniline

under basic conditions to yield the secondary amine, N-(2,4-dimethylphenyl)glycine.

Step 2 (N-Formylation): Acylation of the secondary amine using in situ generated acetic

formic anhydride (AFA). This method is selected over direct formic acid reflux to minimize

thermal degradation and improve yield.
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Caption: Two-step synthetic pathway from 2,4-dimethylaniline to the target N-formyl glycine

derivative.

Experimental Protocols
Step 1: Synthesis of N-(2,4-dimethylphenyl)glycine
Objective: To attach the acetic acid moiety to the aniline nitrogen via SN2 substitution.

Reagents:

2,4-Dimethylaniline (2,4-Xylidine): 12.1 g (0.1 mol)

Chloroacetic acid: 11.3 g (0.12 mol)

Sodium Hydroxide (NaOH): 8.0 g (0.2 mol) dissolved in 40 mL water

Solvent: Water (100 mL) or Ethanol/Water (1:1)

Protocol:
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Neutralization: In a 250 mL round-bottom flask, dissolve 11.3 g chloroacetic acid in 30 mL

water. Slowly add 50% of the NaOH solution with stirring to neutralize the acid (pH ~7). Keep

cool to prevent hydrolysis.

Addition: Add 12.1 g of 2,4-dimethylaniline to the neutralized chloroacetate solution.

Reflux: Add the remaining NaOH solution. Attach a reflux condenser and heat the mixture to

mild reflux (approx. 100°C) for 4–6 hours.

Mechanism Note: The base neutralizes the HCl generated during substitution, driving the

equilibrium forward.

Workup:

Cool the reaction mixture to room temperature.

Extract unreacted aniline with ethyl acetate (2 x 30 mL). Discard the organic layer

(contains unreacted starting material).

Acidification: Acidify the aqueous layer carefully with concentrated HCl to pH ~3.0.

Precipitation: The product, N-(2,4-dimethylphenyl)glycine, will precipitate as a white to off-

white solid.

Cool in an ice bath for 1 hour to maximize yield.

Purification: Filter the solid and wash with cold water. Recrystallize from aqueous ethanol if

necessary.

Target Yield: 60-75%

Melting Point: ~150-152°C[1]

Step 2: Synthesis of (Formyl-2,4-dimethylanilino)acetic
acid
Objective: To introduce the formyl group onto the secondary nitrogen using a mild mixed-

anhydride agent.
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Reagents:

N-(2,4-dimethylphenyl)glycine (Intermediate from Step 1): 5.0 g (27.9 mmol)

Formic Acid (98%): 15 mL

Acetic Anhydride: 10 mL

Solvent: Dichloromethane (DCM) (Optional for extraction)[2]

Protocol:

Preparation of Acetic Formic Anhydride (AFA):

In a dry flask, cool 10 mL of Acetic Anhydride to 0°C.

Dropwise add 15 mL of Formic Acid. Stir at 0°C for 15 minutes, then at 50°C for 15

minutes to generate the mixed anhydride.

Safety: Perform in a fume hood; CO gas may be evolved.

Formylation:

Cool the AFA mixture back to 0°C.

Add 5.0 g of N-(2,4-dimethylphenyl)glycine in portions.

Allow the mixture to warm to room temperature and stir for 2–3 hours. Monitor by TLC (the

secondary amine spot should disappear).

Quenching:

Pour the reaction mixture into 100 mL of ice water. Stir vigorously to hydrolyze excess

anhydride.

Isolation:

The product may precipitate directly. If so, filter and wash with cold water.
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If oil forms, extract with DCM (3 x 50 mL), dry over Na2SO4, and evaporate to dryness.

Final Purification: Recrystallize from Ethanol/Water or Toluene.

Process Workflow
Start: 2,4-Dimethylaniline

+ Chloroacetic Acid

Reflux (Aq. NaOH)
4-6 Hours

Extract with EtOAc
(Remove unreacted Aniline)

Acidify Aq. Layer (HCl)
pH ~3

Filter Intermediate
(N-aryl glycine)

Add Intermediate to AFA
Stir RT, 3 hrs

Prepare Acetic Formic Anhydride
(HCOOH + Ac2O)

Quench in Ice Water

Isolate Product
(Formyl-2,4-dimethylanilino)acetic acid
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Caption: Operational flowchart for the synthesis and isolation of the target compound.

Analytical Validation
To validate the synthesis, the following analytical signatures should be confirmed:

Technique
Expected Signal /
Characteristic

Structural Assignment

1H NMR δ 8.0 - 8.3 ppm (s, 1H)
Formyl proton (-N-CHO). Often

appears as rotamers.

1H NMR δ 4.1 - 4.5 ppm (s, 2H) Methylene (-N-CH2-COOH).

1H NMR δ 2.1 - 2.3 ppm (s, 6H)
Aromatic Methyls (2,4-

dimethyl).

IR 1660-1680 cm⁻¹
Amide Carbonyl (N-C=O)

stretch.

IR 1710-1730 cm⁻¹ Carboxylic Acid (C=O) stretch.

Mass Spec m/z ~207.1 [M]+ Molecular Ion (C11H13NO3).

Safety & Handling
2,4-Dimethylaniline: Toxic by inhalation, in contact with skin, and if swallowed. Suspected

carcinogen. Use double gloves and work in a certified fume hood.

Chloroacetic Acid: Highly corrosive and toxic. Readily absorbed through skin.[3]

Acetic Anhydride: Flammable and corrosive. Reacts violently with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl
acetamides - PMC [pmc.ncbi.nlm.nih.gov]

2. pdf.benchchem.com [pdf.benchchem.com]

3. chemistryconnected.com [chemistryconnected.com]

4. ema.europa.eu [ema.europa.eu]

To cite this document: BenchChem. [Technical Application Note: Preparation of (Formyl-2,4-
dimethylanilino)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15087081/docs#technical-application-note-
preparation-of-formyl-2-4-dimethylanilino-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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